Cas no 2228817-71-6 (3-Methyl-3-(1-methylcyclohexyl)butan-1-amine)

• Product Name: 3-Methyl-3-(1-methylcyclohexyl)butan-1-amine
• CAS No: 2228817-71-6
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 5600228
• PubChem ID: 165966205
• Update Time: 2023-08-23

3-Methyl-3-(1-methylcyclohexyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1780514
• 3-methyl-3-(1-methylcyclohexyl)butan-1-amine
• 2228817-71-6
• 3-Methyl-3-(1-methylcyclohexyl)butan-1-amine

• Inchi： 1S/C12H25N/c1-11(2,9-10-13)12(3)7-5-4-6-8-12/h4-10,13H2,1-3H3
• InChI Key： BWQAZAWQDNWFCU-UHFFFAOYSA-N
• SMILES： NCCC(C)(C)C1(C)CCCCC1

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų